Cas no 97540-03-9 (benzylaminododecylguanine)

• Product name: benzylaminododecylguanine
• CAS No: 97540-03-9
• MF: C₂₄H₃₆N₆O
• MW: 424.582244873047
• CID: 1002195
• PubChem ID: 135625286

benzylaminododecylguanine Chemical and Physical Properties

Names and Identifiers

• benzylaminododecylguanine
• 97540-03-9
• DTXSID10913874
• 9-[12-(Benzylamino)dodecyl]-2-imino-3,9-dihydro-2H-purin-6-ol--hydrogen chloride (1/1)
• BADGH
• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-(12-((phenylmethyl)amino)dodecyl)-, monohydrochloride

• Inchi： InChI=1S/C24H36N6O.ClH/c25-24-28-22-21(23(31)29-24)27-19-30(22)17-13-8-6-4-2-1-3-5-7-12-16-26-18-20-14-10-9-11-15-20;/h9-11,14-15,19,26H,1-8,12-13,16-18H2,(H3,25,28,29,31);1H
• InChI Key： OPABBEXGXXWVSN-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CNCCCCCCCCCCCCN2C=NC3=C2N=C(NC3=O)N.Cl

Computed Properties

• Exact Mass: 460.271738
• Monoisotopic Mass: 460.271738
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 15
• Complexity: 548
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.3

Experimental Properties

• Boiling Point: 638.9°C at 760 mmHg
• Flash Point: 340.2°C